![molecular formula C11H10Br2Cl3NO B4291297 6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine](/img/structure/B4291297.png)
6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine
Overview
Description
6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine, also known as DBDMH, is a chemical compound that has been widely used in various scientific research applications. DBDMH is a highly reactive compound that can be synthesized through various methods.
Mechanism of Action
6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine acts as a strong oxidizing agent and releases hypobromous acid upon hydrolysis. Hypobromous acid is a highly reactive species that can react with various organic and inorganic compounds, leading to their oxidation and destruction. This compound can also react with amino acids and proteins, leading to their denaturation and inactivation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce oxidative stress and DNA damage in various cell types. This compound has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and catalase. In addition, this compound has been reported to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine has several advantages for lab experiments. It is highly reactive and can be used as a potent oxidizing agent. It is also relatively stable and can be stored for long periods without significant degradation. However, this compound has some limitations, including its toxicity and potential for environmental contamination. It should be handled with care and disposed of properly to minimize its impact on the environment.
Future Directions
There are several future directions for the use of 6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine in scientific research. One potential application is in the development of new disinfectants and biocides for water treatment and industrial processes. This compound can also be used as a starting material for the synthesis of new compounds with potential biological activity. In addition, further research is needed to better understand the biochemical and physiological effects of this compound and its potential use in cancer therapy.
Conclusion:
In conclusion, this compound is a highly reactive compound that has been widely used in various scientific research applications. It can be synthesized through various methods and has several advantages and limitations for lab experiments. This compound acts as a strong oxidizing agent and has various biochemical and physiological effects. Further research is needed to explore its potential applications in various fields, including water treatment, industrial processes, and cancer therapy.
Scientific Research Applications
6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,4-dihydro-2H-3,1-benzoxazine has been widely used in various scientific research applications due to its highly reactive nature. It is commonly used as a disinfectant and biocide in water treatment, swimming pools, and industrial processes. This compound has also been used as a flame retardant in plastics, textiles, and other materials.
Properties
IUPAC Name |
6,8-dibromo-4,4-dimethyl-2-(trichloromethyl)-1,2-dihydro-3,1-benzoxazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Br2Cl3NO/c1-10(2)6-3-5(12)4-7(13)8(6)17-9(18-10)11(14,15)16/h3-4,9,17H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICIIGTCYGXQHQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=C(C(=CC(=C2)Br)Br)NC(O1)C(Cl)(Cl)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Br2Cl3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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